![molecular formula C27H30ClN3OS B3926759 N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide](/img/structure/B3926759.png)
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide
Overview
Description
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide, also known as BCT-197, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound has been shown to have promising results in preclinical studies, making it a potential candidate for further research and development.
Mechanism of Action
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide inhibits the activity of BRD4 by binding to a specific site on the protein. This binding prevents BRD4 from interacting with other proteins and DNA, which is necessary for its normal function. By inhibiting the activity of BRD4, this compound can prevent the development and progression of diseases that are associated with the overactivity of this protein.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the growth and progression of various cancer cell lines. Additionally, this compound has been shown to reduce inflammation and fibrosis in animal models of disease.
Advantages and Limitations for Lab Experiments
One advantage of N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide is that it has been shown to be effective in preclinical studies, making it a potential candidate for further research and development. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects or interactions with other drugs.
Future Directions
There are several future directions for research on N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide. One area of research could focus on optimizing the synthesis of this compound to improve its yield and purity. Another area of research could focus on understanding the mechanism of action of this compound in more detail, which could lead to the development of more effective inhibitors of BRD4. Additionally, future research could focus on testing the efficacy of this compound in clinical trials for various diseases.
Scientific Research Applications
N-{2-[(4-chlorobenzyl)thio]ethyl}-4-[(4-phenyl-1-piperazinyl)methyl]benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and fibrosis. Studies have shown that this compound inhibits the activity of a protein called bromodomain-containing protein 4 (BRD4), which plays a critical role in the development and progression of these diseases.
properties
IUPAC Name |
N-[2-[(4-chlorophenyl)methylsulfanyl]ethyl]-4-[(4-phenylpiperazin-1-yl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30ClN3OS/c28-25-12-8-23(9-13-25)21-33-19-14-29-27(32)24-10-6-22(7-11-24)20-30-15-17-31(18-16-30)26-4-2-1-3-5-26/h1-13H,14-21H2,(H,29,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWKVPPDQCQRNMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)C(=O)NCCSCC3=CC=C(C=C3)Cl)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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